Cas no 1465286-40-1 (5-Isothiazolamine, 3-(2-pyridinyl)-)

• Product Name: 5-Isothiazolamine, 3-(2-pyridinyl)-
• CAS No: 1465286-40-1
• MF: C₈H₇N₃S
• MW: 177.226279497147
• CID: 5824758
• PubChem ID: 96629867
• Update Time: 2025-07-01

5-Isothiazolamine, 3-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolamine, 3-(2-pyridinyl)-
• 3-Pyridin-2-yl-1,2-thiazol-5-amine
• 3-(pyridin-2-yl)-1,2-thiazol-5-amine
• 1465286-40-1
• EN300-6379990

• Inchi： 1S/C8H7N3S/c9-8-5-7(11-12-8)6-3-1-2-4-10-6/h1-5H,9H2
• InChI Key： YGIZRFQLTBFZRU-UHFFFAOYSA-N
• SMILES： S1C(N)=CC(C2=NC=CC=C2)=N1

Computed Properties

• Exact Mass: 177.03606841g/mol
• Monoisotopic Mass: 177.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.333±0.06 g/cm3(Predicted)
• Boiling Point: 283.1±32.0 °C(Predicted)
• pka: 6.55±0.30(Predicted)

Additional information on 5-Isothiazolamine, 3-(2-pyridinyl)-

Comprehensive Overview of 5-Isothiazolamine, 3-(2-pyridinyl)- (CAS No. 1465286-40-1): Properties, Applications, and Research Insights

5-Isothiazolamine, 3-(2-pyridinyl)- (CAS No. 1465286-40-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This isothiazole derivative combines a pyridine moiety with an isothiazolamine core, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for drug discovery, especially in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for specialty chemicals like 3-(2-pyridinyl)-5-isothiazolamine has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Its molecular structure (C₈H₇N₃S) offers a balance of lipophilicity and hydrogen-bonding capacity, which is critical for optimizing bioavailability in drug candidates. A growing trend in AI-driven molecular design has further highlighted its utility, with computational models predicting its compatibility with various biological targets.

The synthesis of CAS 1465286-40-1 typically involves cyclization reactions between pyridine-containing precursors and sulfur-based reagents, followed by purification via chromatographic techniques. Analytical methods such as HPLC and NMR spectroscopy are employed to ensure purity, a key concern for industries adhering to Good Manufacturing Practices (GMP). Environmental sustainability is another hotspot, with green chemistry approaches being explored to reduce waste in its production.

Beyond pharmaceuticals, 5-Isothiazolamine, 3-(2-pyridinyl)- has shown promise in material science, particularly in designing organic semiconductors and ligands for catalysis. Its electron-rich heterocycles make it suitable for applications in optoelectronic devices, aligning with the global push for renewable energy technologies. Patent literature reveals its inclusion in formulations for light-emitting diodes (LEDs) and solar cell components.

Frequently asked questions about this compound include: "What are the solubility characteristics of 3-(2-pyridinyl)-5-isothiazolamine?" and "How does its stability vary under different pH conditions?" Studies indicate moderate solubility in polar organic solvents like DMSO, while stability is pH-dependent, requiring controlled storage conditions. Such data is vital for formulation scientists working on drug delivery systems.

In summary, CAS 1465286-40-1 represents a compelling case study in interdisciplinary chemistry. Its dual utility in life sciences and advanced materials underscores the importance of heterocyclic chemistry in solving modern technological challenges. As research continues, its applications are expected to expand, particularly in personalized medicine and sustainable technologies.